Cas no 1547583-10-7 (2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione)

• Product Name: 2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione
• CAS No: 1547583-10-7
• MF: C₇H₁₃N₃OS
• MW: 187.26261973381
• CID: 5295376
• PubChem ID: 115389820
• Update Time: 2025-10-30

2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-4-propyl-4H-1,2,4-triazole-3-thiol
• EN300-782259
• 1547583-10-7
• 2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione

• Inchi： 1S/C7H13N3OS/c1-3-4-10-6(5-11-2)8-9-7(10)12/h3-5H2,1-2H3,(H,9,12)
• InChI Key： NPQOIDXQACNKSL-UHFFFAOYSA-N
• SMILES： N1=C(COC)N(CCC)C(=S)N1

Computed Properties

• Exact Mass: 187.07793322g/mol
• Monoisotopic Mass: 187.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 228.3±42.0 °C(Predicted)
• pka: 8.31±0.20(Predicted)

Additional information on 2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione

Comprehensive Overview of 2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione (CAS No. 1547583-10-7)

2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione (CAS No. 1547583-10-7) is a specialized heterocyclic compound belonging to the 1,2,4-triazole family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a methoxymethyl group and a propyl side chain enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its thione functional group, which contributes to its ability to form stable complexes with metals, a property leveraged in catalysis and drug design.

The growing demand for triazole derivatives in drug discovery has placed 2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione under the spotlight. Its molecular framework is often explored for its potential antimicrobial and antifungal properties, aligning with the current focus on combating antibiotic resistance. Additionally, its role in crop protection formulations has been studied, addressing the need for sustainable agricultural solutions. The compound’s CAS No. 1547583-10-7 serves as a critical identifier for researchers and manufacturers seeking high-purity standards for their applications.

In the context of green chemistry, 2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione has been evaluated for its environmental footprint. Recent studies highlight its biodegradability and low toxicity profile, making it a candidate for eco-friendly formulations. This aligns with the increasing consumer and regulatory push for sustainable chemicals. Furthermore, its synthesis pathways have been optimized to reduce waste and energy consumption, reflecting advancements in process chemistry.

The compound’s structural analogs are frequently discussed in academic literature, particularly in relation to structure-activity relationships (SAR). Researchers are investigating how modifications to the methoxymethyl or propyl groups influence biological activity. Such insights are invaluable for designing next-generation therapeutic agents or agrochemicals. The CAS No. 1547583-10-7 is often referenced in patents and journals, underscoring its industrial relevance.

From a commercial perspective, 2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione is supplied by leading chemical manufacturers with stringent quality controls. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the needs of pharmaceutical and agrochemical developers. The compound’s storage conditions and handling guidelines are also critical considerations for end-users.

In summary, 2,4-Dihydro-5-(methoxymethyl)-4-propyl-3H-1,2,4-triazole-3-thione (CAS No. 1547583-10-7) represents a multifaceted compound with broad applicability. Its integration into drug development, agricultural science, and green chemistry initiatives highlights its importance in modern research and industry. As scientific inquiries continue to expand, this compound is poised to remain a key player in innovative chemical solutions.